6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid

• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)C2=NC(=CS2)CC(=O)NCCCCCC(=O)O)Cl
• InChI: InChI=1S/C17H18Cl2N2O3S/c18-12-5-4-6-13(19)16(12)17-21-11(10-25-17)9-14(22)20-8-3-1-2-7-15(23)24/h4-6,10H,1-3,7-9H2,(H,20,22)(H,23,24)
• InChIKey: MQRJUTQEOUDQQK-UHFFFAOYSA-N

6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid: Chemical Identity and Procurement

6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid (CAS 1144490-58-3, molecular formula C₁₇H₁₈Cl₂N₂O₃S, molecular weight 401.3 g/mol) is a synthetic thiazole-acetamidohexanoic acid conjugate. It consists of a 2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl core [1] linked via an acetyl bridge to a 6-aminohexanoic acid side chain . The compound is supplied as a specialty research chemical (AldrichCPR collection; >95% purity, exact specification batch-dependent) and is intended for early-stage discovery research. No pharmacopoeial monograph or regulatory approval exists for this molecule [2]. Researchers considering procurement should note that the compound is sold 'as-is' without accompanying analytical data beyond vendor certificates of analysis .

AldrichCPR specialty research chemical

Batch-specific purity; confirm with vendor COA

No pharmacopoeial monograph; for early-stage discovery

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid. National Center for Biotechnology Information. Retrieved April 2026. View Source
• [2] PubChem BioAssay Results for CID 2125314. No active bioassay data available. Retrieved April 2026. View Source

6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid: Structural Differentiation from Analogs

Substituting this compound with the parent acid [2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid or the 2,4-dichloro positional isomer introduces measurable changes in molecular properties that can alter solubility, membrane permeability, target engagement kinetics, and metabolic stability [1]. The hexanoic acid side chain extends the molecular framework by four methylene units relative to the glycine analog and adds both hydrogen bond donor and acceptor capacity compared to the parent acid. These structural differences affect computed logP, topological polar surface area (TPSA), and rotatable bond count – parameters routinely used in drug discovery to triage compound libraries for lead optimization [2]. Below we present quantitative evidence demonstrating that this compound is not interchangeable with its closest commercially available structural analogs.

Parent acid (no hexanoic chain) alters solubility, H-bond profile, and target engagement vs. this compound.

Glycine analog (shorter 2-carbon linker) may shift permeability and SAR interpretation.

2,4-Dichloro positional isomer may differ in solvation and dipole moment, affecting binding behavior.

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid. Computed Properties: XLogP3-AA 3.4, TPSA 78.4 Ų, Rotatable Bond Count 3. Retrieved April 2026. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid: Quantitative Comparison with Analogs

Molecular Weight and Carbon Chain Extension vs Parent Acid and Glycine Analog

The target compound (C₁₇H₁₈Cl₂N₂O₃S, MW 401.3 g/mol) possesses an additional 6-aminohexanoic acid moiety coupled via an amide bond to the thiazole-4-acetyl core . In contrast, the parent acid [2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid (C₁₁H₇Cl₂NO₂S, MW 288.1 g/mol) lacks this extension [1]. The glycine analog 2-({2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)acetic acid (C₁₃H₁₀Cl₂N₂O₃S, MW ~345 g/mol) carries a shorter amino acid appendage . The 113.2 g/mol MW increase over the parent acid results from the addition of 6 carbon, 11 hydrogen, 1 nitrogen, and 1 oxygen atom, introducing an additional H-bond donor and acceptor.

MW & Chain Length

Reported

Target 401.3 g/mol vs Parent 288.1; Glycine ~345

Higher MW and H-bond capacity vs parent acid

May require buffer formulation adjustments

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 401.3 g/mol; C₁₇H₁₈Cl₂N₂O₃S; H-bond donors = 2, H-bond acceptors = 5
Comparator Or Baseline	Parent acid: MW 288.1 g/mol; C₁₁H₇Cl₂NO₂S; H-bond donors = 1, H-bond acceptors = 4 (PubChem CID 2125314). Glycine analog: MW ~345 g/mol; C₁₃H₁₀Cl₂N₂O₃S (ChemSrc CAS 1081130-52-0).
Quantified Difference	+113.2 g/mol vs parent acid; +56 g/mol vs glycine analog; +2 carbon, +11 hydrogen, +1 nitrogen, +1 oxygen vs parent acid
Conditions	Stoichiometric comparison based on molecular formulas from vendor datasheets and PubChem

Why This Matters

Increased molecular weight and H-bond capacity influence solubility and permeability, requiring explicit formulation or assay buffer adjustments relative to lower-MW analogs.

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid, molecular formula C₁₁H₇Cl₂NO₂S, MW 288.1. Retrieved April 2026. View Source

Predicted Lipophilicity and TPSA vs Shorter-Chain and Positional Isomers

Computed XLogP3 for the parent acid [2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid is 3.4 (PubChem) [1]. The addition of the 6-aminohexanoic acid amide chain in the target compound is predicted to shift XLogP3 to approximately 2.8–3.2 (class-level inference based on the added polar amide and terminal carboxylic acid groups offsetting the four additional methylene units) . Meanwhile, TPSA increases from 78.4 Ų (parent acid) [1] to an estimated ~110–120 Ų for the target compound. The 2,4-dichloro positional isomer [2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid (CAS 17969-29-8, MW 288.1) shares identical molecular formula with the 2,6-dichloro parent acid but may differ in dipole moment and solvation characteristics due to altered chlorine substitution pattern .

Lipophilicity & TPSA

Class-level

XLogP3 est. 2.8–3.2; TPSA est. ~110–120 Ų

May reduce passive permeability vs parent acid

Predicted values; experimental confirmation needed

Evidence Dimension	Predicted lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 estimated ~2.8–3.2; TPSA estimated ~110–120 Ų; H-bond donors = 2, H-bond acceptors = 5 (estimated from structure)
Comparator Or Baseline	Parent acid (CAS 757192-72-6): XLogP3 = 3.4, TPSA = 78.4 Ų, HBD = 1, HBA = 4 (PubChem computed). 2,4-dichloro positional isomer (CAS 17969-29-8): XLogP3 not available, TPSA not available.
Quantified Difference	Estimated XLogP3 shift of -0.2 to -0.6 log units vs parent acid; TPSA increase of approximately +32 to +42 Ų
Conditions	XLogP3 values from PubChem computed properties; TPSA estimated using fragment-based addition method

Why This Matters

Lower predicted logP and higher TPSA suggest reduced passive membrane permeability compared to the parent acid, potentially requiring different DMSO stock concentrations or carrier solvents for cell-based assays.

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid. Computed Properties: XLogP3-AA = 3.4, TPSA = 78.4 Ų, HBD = 1, HBA = 4. Retrieved April 2026. View Source

Rotatable Bonds and Conformational Flexibility vs Rigid Analogs

The target compound contains 9 rotatable bonds (estimated from the hexanoic acid linker and acetyl bridge), compared to 3 rotatable bonds for the parent acid [2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid [1] and approximately 5 rotatable bonds for the glycine analog . This increased conformational flexibility arises from the four additional methylene (–CH₂–) units in the hexanoic acid chain. Higher rotatable bond count is associated with increased entropic penalty upon target binding, which can reduce binding affinity unless offset by favorable enthalpic contacts [2].

Conformational Flexibility

Reported

Target 9 rot. bonds; Parent 3; Glycine ~5

Higher entropic penalty may affect binding affinity

SAR interpretation should consider flexibility

Evidence Dimension	Rotatable bond count
Target Compound Data	9 rotatable bonds (estimated from SMILES: O=C(O)CCCCCNC(=O)Cc1csc(-c2c(Cl)cccc2Cl)n1)
Comparator Or Baseline	Parent acid (PubChem CID 2125314): 3 rotatable bonds. Glycine analog (CAS 1081130-52-0): approximately 5 rotatable bonds (estimated from structure).
Quantified Difference	+6 rotatable bonds vs parent acid; +4 rotatable bonds vs glycine analog
Conditions	Rotatable bond counts from PubChem computed properties (parent acid) and manual enumeration from SMILES (target and glycine analog)

Why This Matters

Higher conformational flexibility may necessitate different data interpretation in structure-activity relationship (SAR) studies, as potency differences versus rigid analogs may reflect entropic rather than enthalpic factors.

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid. Computed Properties: Rotatable Bond Count = 3. Retrieved April 2026. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. View Source

Amide Bond Metabolic Stability vs Ester and Parent Acid Analogs

The target compound contains two amide bonds: one linking the thiazole-4-acetyl group to 6-aminohexanoic acid, and the terminal carboxylic acid. In contrast, the ethyl ester analog ethyl 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetate (CAS 78764-57-5, MW 316.2) has an ester group susceptible to rapid hydrolysis by plasma and tissue esterases [1]. The parent acid contains no amide bond beyond the thiazole ring system. Amide bonds generally confer greater metabolic stability than esters in hepatic microsome and plasma stability assays [1], though direct experimental comparison data for these specific compounds are not available in the public domain.

Metabolic Stability

Class-level

Contains two amide bonds; no ester

May offer longer in vitro t½ vs ester analogs

Class-level inference; direct data not available

Evidence Dimension	Predicted metabolic stability based on functional group chemistry
Target Compound Data	Contains two amide bonds (acetyl-aminohexanoic acid amide; terminal carboxylic acid); no ester functionality
Comparator Or Baseline	Ethyl ester analog (CAS 78764-57-5): contains one ester bond susceptible to esterase-mediated hydrolysis. Parent acid (CAS 757192-72-6): no amide bonds beyond thiazole ring.
Quantified Difference	Qualitative class-level inference: amide > carboxylic acid > ester for resistance to hydrolytic metabolism (no quantitative t₁/₂ data available for these specific compounds)
Conditions	Class-level inference based on established medicinal chemistry principles; direct experimental microsome/plasma stability data not publicly available

Why This Matters

If longer in vitro assay incubations (>2 hours) are planned, the amide-based target compound may maintain concentration integrity better than ester-containing analogs, reducing the need for re-dosing or concentration verification.

• [1] Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization (2nd ed.). Academic Press. Chapter 12: Metabolic Stability. View Source

6-({[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetyl}amino)hexanoic acid: Research Application Scenarios

Extended Linker for Biotin or Fluorophore Conjugation

The 6-aminohexanoic acid side chain provides a built-in spacer of six methylene units, enabling direct conjugation to biotin, fluorophores, or solid supports without additional linker chemistry. This contrasts with the parent acid (no aminoalkyl handle) and the glycine analog (shorter two-carbon linker), making the target compound suitable for pull-down assays, SPR immobilization, or fluorescent probe synthesis where a flexible, medium-length spacer is required . The terminal carboxylic acid can be activated via standard EDC/NHS chemistry for amide bond formation with amine-containing tags.

Linker-Length SAR on 2,6-Dichlorophenylthiazole Scaffold

This compound occupies a specific position in a linker-length SAR matrix between the glycine analog (2-carbon linker), the beta-alanine analog (3-carbon linker), and the parent acid (0-carbon linker). Its 6-carbon flexible chain enables systematic evaluation of how distance between the thiazole pharmacophore and the terminal carboxylic acid affects target binding, cellular permeability, and off-target profiles . This is particularly relevant for targets with deep binding pockets or those requiring extended conformations for productive engagement.

Negative Control for Free Carboxylic Acid Binding Assays

If the target binding site requires a free carboxylic acid in close proximity to the thiazole ring (as in certain integrin, phosphatase, or COX active sites), the extended hexanoic acid chain may abrogate or reduce binding affinity relative to the parent acid. This makes the target compound a useful tool for probing the spatial tolerance of the acidic moiety in the binding pocket. The increased conformational flexibility (9 rotatable bonds vs. 3 for the parent acid [1]) further supports its use as an entropic penalty control in biophysical binding assays.

Liver Microsome Stability Benchmarking vs Ester-Containing Thiazoles

Given the presence of two metabolically resistant amide bonds (class-level inference [2]), this compound may serve as a stable reference compound in liver microsome or hepatocyte stability assays when benchmarking ester-containing thiazole analogs. Its predicted longer in vitro half-life relative to ester prodrugs makes it suitable as a positive control for incubation integrity in metabolic stability protocols, provided that experimental validation of its actual stability is conducted in parallel.

Application

Selection Property

Validation Focus

Biotin/Fluorophore Conjugation

6-carbon aminohexanoic acid spacer

Conjugation efficiency and spacer-length compatibility

Linker-Length SAR Studies

Flexible linker between thiazole core and carboxylic acid

Distance-dependent target binding and permeability

Negative Control for Acid Binding

Extended linker vs parent acid (no spacer)

Spatial tolerance of acidic moiety in binding pocket

Microsome Stability Benchmarking

Amide-based stability (class-level)

In vitro half-life vs ester-containing analogs

• [1] PubChem Compound Summary for CID 2125314, [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetic acid. Computed Properties: Rotatable Bond Count = 3. Retrieved April 2026. View Source
• [2] Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization (2nd ed.). Academic Press. View Source